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Compound of Interest

N-tert-butyl-1-methylcyclopropane-
Compound Name:
1-sulfonamide

cat. No.: B1321503

N-tert-butyl-1-methylcyclopropane-1-
sulfonamide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-butyl-1-methylcyclopropane-1-sulfonamide is a synthetic organic compound featuring
a unique combination of a sterically hindered tert-butyl group, a reactive sulfonamide moiety,
and a strained cyclopropane ring. This distinct structural architecture makes it a compound of
interest in medicinal chemistry and drug discovery as a potential building block for novel
therapeutic agents. The sulfonamide group is a well-established pharmacophore found in a
wide array of approved drugs, exhibiting diverse biological activities. The lipophilic
cyclopropane and tert-butyl groups can significantly influence the compound's pharmacokinetic
and pharmacodynamic properties, such as membrane permeability, metabolic stability, and
protein-ligand interactions. This document provides a comprehensive overview of the known
physicochemical characteristics, a detailed plausible synthetic protocol, and analytical
methodologies for N-tert-butyl-1-methylcyclopropane-1-sulfonamide.

Physicochemical Characteristics
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A summary of the key physicochemical properties of N-tert-butyl-1-methylcyclopropane-1-
sulfonamide is presented below. It is important to note that experimental data for properties
such as melting point, boiling point, and solubility are not readily available in the public domain.
The presented data is a combination of identifiers and computed values.

Property Value Source
Molecular Formula CsH17NO2S PubChem[1]
Molecular Weight 191.29 g/mol CP Lab Safety[2]
CAS Number 669008-25-7 Fluorochem|3]

N-tert-butyl-1-
IUPAC Name methylcyclopropane-1- Fluorochem|3]

sulfonamide

) CC(C)(C)NS(=0)
Canonical SMILES Fluorochem|3]
(=0)Cc1(c)cc1

FVVKCIUZDXQPKF-
InChl Key Fluorochem|3]
UHFFFAOYSA-N

Changchun Haofei Import &

Appearance Off-white to slight yellow solid
Export Trade Co., Ltd.[4]

Fluorochem|[3], CP Lab

Purity =97%
Safety[2]

Experimental Protocols

While a specific, peer-reviewed experimental protocol for the synthesis of N-tert-butyl-1-
methylcyclopropane-1-sulfonamide is not extensively documented, a plausible and widely
applicable method involves the reaction of 1-methylcyclopropane-1-sulfonyl chloride with tert-
butylamine. This approach is a standard procedure for the formation of N-substituted
sulfonamides.

Synthesis of N-tert-butyl-1-methylcyclopropane-1-
sulfonamide
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Objective: To synthesize N-tert-butyl-1-methylcyclopropane-1-sulfonamide from 1-
methylcyclopropane-1-sulfonyl chloride and tert-butylamine.

Materials:

1-methylcyclopropane-1-sulfonyl chloride

e tert-Butylamine

o Triethylamine or other suitable non-nucleophilic base
e Dichloromethane (DCM), anhydrous

e Saturated agueous sodium bicarbonate solution

e Brine (saturated agueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware (round-bottom flask, dropping funnel, separatory funnel, etc.)
e Magnetic stirrer and stir bar

e Ice bath

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a
dropping funnel, dissolve 1-methylcyclopropane-1-sulfonyl chloride (1.0 equivalent) in
anhydrous dichloromethane. Cool the solution to 0 °C using an ice bath.

o Amine Addition: In a separate flask, prepare a solution of tert-butylamine (1.1 equivalents)
and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

o Reaction: Add the amine solution dropwise to the cooled solution of the sulfonyl chloride over
a period of 30 minutes with continuous stirring.
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e Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir
for an additional 2-4 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC) until the starting material (sulfonyl chloride) is consumed.

o Workup:
o Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.
o Transfer the mixture to a separatory funnel and separate the organic layer.
o Wash the organic layer sequentially with water and brine.
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain the crude product.

 Purification: The crude N-tert-butyl-1-methylcyclopropane-1-sulfonamide can be purified
by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient
of ethyl acetate in hexanes) to yield the pure product.

Analytical Characterization

The identity and purity of the synthesized N-tert-butyl-1-methylcyclopropane-1-sulfonamide
should be confirmed by standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR spectroscopy should be used to confirm the presence of the tert-butyl, methyl,
and cyclopropy! protons with the expected chemical shifts and coupling constants.

o 183C NMR spectroscopy will show the characteristic peaks for the carbons of the tert-butyl,
methyl, and cyclopropane groups, as well as the quaternary carbon of the cyclopropane
ring attached to the sulfonyl group.

e Mass Spectrometry (MS):
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o Electrospray ionization (ESI) or other suitable ionization techniques should be used to
determine the molecular weight of the compound, confirming the expected molecular ion
peak.

e Purity Analysis:

o High-performance liquid chromatography (HPLC) can be employed to assess the purity of
the final product.

Synthetic Workflow

The logical relationship in the synthesis of N-tert-butyl-1-methylcyclopropane-1-
sulfonamide can be visualized as a straightforward two-step process starting from
commercially available or readily synthesized precursors.

1-Methylcyclopropane-1-sulfonyl chioride

Final Product Synthesis

Sulfonamide Formation N-tert-butyl-1-methylcyclopropane-1-sulfonamide

Click to download full resolution via product page
Caption: Synthetic workflow for N-tert-butyl-1-methylcyclopropane-1-sulfonamide.

This technical guide provides a foundational understanding of N-tert-butyl-1-
methylcyclopropane-1-sulfonamide for researchers and professionals in the field of drug
development. The provided information on its physicochemical properties and a detailed
synthetic protocol will aid in its further investigation and potential application in the design of
novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1321503?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/21889792
https://pubchem.ncbi.nlm.nih.gov/compound/21889792
https://www.calpaclab.com/n-tert-butyl-1-methylcyclopropane-1-sulfonamide-min-97-100-mg/ala-n194494-100mg
https://fluorochem.co.uk/product/F048945/
https://haofeijinchukou.lookchem.com/products/CasNo-669008-25-7-Best-price-N-tert-Butyl-1-methylcyclopropane-1-sulfonamide-CAS-NO-669008-25-7-27684554.html
https://haofeijinchukou.lookchem.com/products/CasNo-669008-25-7-Best-price-N-tert-Butyl-1-methylcyclopropane-1-sulfonamide-CAS-NO-669008-25-7-27684554.html
https://haofeijinchukou.lookchem.com/products/CasNo-669008-25-7-Best-price-N-tert-Butyl-1-methylcyclopropane-1-sulfonamide-CAS-NO-669008-25-7-27684554.html
https://www.benchchem.com/product/b1321503#physicochemical-characteristics-of-n-tert-butyl-1-methylcyclopropane-1-sulfonamide
https://www.benchchem.com/product/b1321503#physicochemical-characteristics-of-n-tert-butyl-1-methylcyclopropane-1-sulfonamide
https://www.benchchem.com/product/b1321503#physicochemical-characteristics-of-n-tert-butyl-1-methylcyclopropane-1-sulfonamide
https://www.benchchem.com/product/b1321503#physicochemical-characteristics-of-n-tert-butyl-1-methylcyclopropane-1-sulfonamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1321503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

